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Compound of Interest

Compound Name: Butyltin hydroxide oxide hydrate

CAS No.: 336879-56-2

Cat. No.: B1603626 Get Quote

A Mechanistic & Application Guide for Chemical
Synthesis and Catalysis
Part 1: Executive Summary
Butyltin hydroxide oxide hydrate (BuSnOOH·xH₂O) is not a simple monomeric acid but a

complex organometallic polymeric cluster. It serves as a high-temperature Lewis acid catalyst,

primarily driving esterification, transesterification, and polycondensation reactions. In

pharmaceutical contexts, it is a critical "molecular scaffold" reagent used to synthesize 1,3,2-

oxathiastannolanes—key intermediates in the production of nucleoside analogues and sulfur-

containing heterocycles.

This guide dissects its supramolecular structure, catalytic mechanism, and validated

experimental protocols, ensuring reproducible and safe utilization in drug development

workflows.

Part 2: Chemical Identity & Structural Architecture
The "Ladder" and "Cage" Paradigm
Unlike simple carboxylic acids, butylstannonic acid does not exist as discrete Bu-Sn(=O)-OH

molecules. In the solid state and non-coordinating solvents, it forms an amorphous polymeric
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network. Upon hydration or in the presence of specific counter-ions, it self-assembles into

defined cationic clusters.

The most chemically significant species is the dodecametric cage cluster:

[(BuSn)₁₂O₁₄(OH)₆]²⁺.

Coordination Geometry: Each Tin (Sn) atom is 5- or 6-coordinate, bridged by oxygen atoms (

-O) and hydroxyl groups (

-OH).

Stability: This cage is kinetically stable and responsible for the compound's high thermal

resistance (>300°C) and catalytic longevity.

Visualization: The Dodecametric Cage Cluster
The following diagram represents the connectivity logic of the Sn₁₂ core, illustrating how the

butyltin units are bridged by oxides and hydroxides to form the catalytic active surface.

Part 3: Physicochemical Properties
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Property Value / Description Experimental Implication

Appearance White, amorphous powder
High surface area facilitates

heterogeneous catalysis.

Tin Content ~56-57% (wt)
Critical for calculating molar

loading (typically 0.1 mol%).

Solubility
Insoluble in water, alcohols,

ketones.

Functions as a heterogeneous

catalyst in most organic

solvents; easily removed by

filtration.

Reactive Solubility
Soluble in strong acids/bases

& hot carboxylic acids.

Becomes homogeneous

during high-temp esterification

(the "clear melt" point), then

precipitates upon cooling.

Thermal Stability Stable up to >300°C
Suitable for high-temperature

melt polymerizations.

Hygroscopicity Mildly hygroscopic

Store in desiccated conditions

to prevent hydrolysis of active

sites.

Part 4: Mechanism of Action (Catalysis)
The Lewis Acid Cycle
In esterification, BuSnOOH acts as a Lewis acid. The mechanism is distinct from proton

catalysis (Brønsted acid).

Activation: The Sn center coordinates with the carbonyl oxygen of the carboxylic acid,

increasing its electrophilicity.

Ligand Exchange: The hydroxyl group on the tin exchanges with the carboxylic acid to form a

tin-carboxylate intermediate.

Nucleophilic Attack: The alcohol attacks the activated carbonyl.[1]
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Elimination: Water is eliminated, and the ester is released, regenerating the tin oxide

species.

Visualization: Catalytic Cycle (Esterification)

Figure 2: Lewis Acid Catalytic Cycle of BuSnOOH in Esterification
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Part 5: Applications in Drug Development
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While organotins are generally toxic, BuSnOOH is a vital reagent in the synthesis of

pharmaceutical intermediates.

Synthesis of 1,3,2-Oxathiastannolanes
This is the primary pharmaceutical application. BuSnOOH reacts with mercaptoalcohols (e.g.,

2-mercaptoethanol) to form 5-membered heterocyclic rings containing Sn, S, and O.

Utility: These stannolanes are regioselective alkylating agents and protecting groups for

nucleosides.

Reaction:

Polymer Conjugates
Used to synthesize Polyethylene Oxide (PEO) Ionomers. These polymers are investigated for

drug delivery systems where ionic interactions control the release rate of cationic drugs.

Part 6: Validated Experimental Protocol
Protocol: High-Efficiency Esterification (Self-Validating
System)
Objective: Synthesize a pharmaceutical ester intermediate with >98% conversion.

Reagents:

Carboxylic Acid Substrate (1.0 equiv)

Alcohol Substrate (1.1 - 1.5 equiv)

Catalyst: Butyltin hydroxide oxide hydrate (0.1 mol% / ~0.2 wt%)

Solvent: Xylene or Toluene (for azeotropic water removal)

Workflow:

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, temperature probe, and

a Dean-Stark trap topped with a reflux condenser.
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Loading: Charge the acid, alcohol, and solvent.

Catalyst Addition: Add BuSnOOH powder. Note: The mixture will be heterogeneous (cloudy).

Reaction (The "Clear Melt" Checkpoint):

Heat to reflux (solvent boiling point).

Checkpoint 1: As the temperature rises (>100°C), the white powder should dissolve,

reacting with the acid to form the active homogeneous species. If the solution remains

cloudy after 1 hour of reflux, check water content or catalyst quality.

Monitoring: Monitor water collection in the Dean-Stark trap.

Checkpoint 2: Theoretical water yield calculation is mandatory. Stop reaction only when

water evolution ceases and matches theoretical calc.

Workup:

Cool the reaction. The organotin species may precipitate or remain soluble depending on

the ester.

Hydrolysis Step: Add dilute aqueous HCl or NaOH (depending on product stability) to

hydrolyze the tin complex back to insoluble oxide/hydroxide.

Filtration: Filter the solids (regenerated tin oxide) through Celite.

Purification: Proceed with standard extraction/crystallization.

Part 7: Safety & Handling (E-E-A-T)
Hazard Class: Organotin Compound (Toxic). Signal Word: DANGER.

Toxicity:

Acute: Toxic if swallowed (LD50 oral rat > 2000 mg/kg, but highly dependent on

speciation).
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Chronic: Potential immunotoxin. Avoid long-term exposure.

Handling:

PPE: Nitrile gloves (double gloving recommended), safety goggles, and N95/P100

respirator if handling powder.

Engineering Controls: Always weigh and handle inside a fume hood.

Disposal:

Do not dispose of down the drain. Organotins are highly toxic to aquatic life.

Collect all waste (solid and liquid) in a dedicated "Heavy Metal / Organotin" waste stream.

Decontamination: Glassware should be rinsed with base (1M NaOH) then acid (1M HCl) to

remove residual tin traces before standard washing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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